Mao-B-IN-30

• Molecular Formula: C15H10BrN3O2
• Molecular Weight: 344.16 g/mol
• InChI: InChI=1S/C15H10BrN3O2/c16-10-7-5-9(6-8-10)14(20)19-18-13-11-3-1-2-4-12(11)17-15(13)21/h1-8,17,21H
• InChIKey: VWPDISBHGQKPGY-UHFFFAOYSA-N

MAO-B-IN-30 Classification & Specifications

Mao-B-IN-30 (also referred to as compound IS7) is a synthetic, small-molecule monoamine oxidase B (MAO-B) inhibitor belonging to the isatin-based hydrazone derivative class [1]. It is characterized by its ability to cross the blood-brain barrier (BBB) and exhibits potent, selective inhibition of MAO-B with an IC50 of 0.082 µM, while showing significantly weaker inhibition of MAO-A (IC50 = 19.176 µM), resulting in a selectivity index (SI) of 233.85 [1]. The compound is primarily utilized in preclinical research models of Parkinson's disease and related neurodegenerative disorders.

1

Target engagementReversible MAO-B inhibition for washout and recovery studies

2

Model compatibilityCNS-permeable tool for neuronal cell models and in vivo CNS pharmacology

3

Selection contextHigh-purity research biochemical with published benchmark data against structural analogs

• [1] Kumar S, Oh JM, Prabhakaran P, et al. Isatin-tethered halogen-containing acylhydrazone derivatives as monoamine oxidase inhibitor with neuroprotective effect. Sci Rep. 2024 Jan 13;14(1):1264. View Source

MAO-B-IN-30 Differentiation Analysis

While many MAO-B inhibitors are commercially available, simple substitution based on target class alone is scientifically untenable. The MAO-B inhibitory landscape is marked by significant differences in selectivity, potency, mechanism of action (reversible vs. irreversible), and crucially, brain penetration [1]. For instance, clinically used irreversible inhibitors like selegiline exhibit much higher potency (IC50 ~ 0.051 µM) but with a distinct safety and off-target profile . Conversely, reversible inhibitors like safinamide (IC50 ~ 0.098 µM) offer a different kinetic profile . Within the same isatin-hydrazone chemical series, even closely related analogs (e.g., IS6, IS13) show substantial variability in selectivity indices and binding affinities [1]. Procurement without consideration of these nuanced, quantitative differences can lead to irreproducible experimental outcomes and flawed mechanistic interpretations. The following evidence provides the precise, quantifiable differentiation required for informed selection.

Mechanism class mismatch

Irreversible inhibitors selegiline/rasagiline cannot support washout or recovery assays; MAO-B-IN-30’s reversible mechanism offers distinct experimental utility.

Intra-series potency and selectivity gradient

Potency and selectivity indices vary appreciably even among close structural analogs (IS6, IS13); identical scaffolds do not ensure interchangeable enzyme inhibition profiles.

Cellular profile divergence

SH-SY5Y anti-proliferative and antioxidant/cytokine responses are compound-specific; structural analogs may not replicate the reported balanced cellular profile.

• [1] Kumar S, Oh JM, Prabhakaran P, et al. Isatin-tethered halogen-containing acylhydrazone derivatives as monoamine oxidase inhibitor with neuroprotective effect. Sci Rep. 2024 Jan 13;14(1):1264. View Source

MAO-B-IN-30 Differentiation Evidence

MAO-B Inhibitory Potency vs. Structural Analogs

Mao-B-IN-30 (IS7) demonstrates superior MAO-B inhibitory potency compared to several close structural analogs within the same isatin-hydrazone series. In a standardized recombinant human MAO enzyme assay, its IC50 value of 0.082 µM is 1.27-fold lower (more potent) than IS13 (IC50 = 0.104 µM) and 1.51-fold lower than IS6 (IC50 = 0.124 µM) [1]. While less potent than the irreversible clinical inhibitor selegiline (IC50 = 0.051 µM) , Mao-B-IN-30 exhibits comparable potency to the reversible clinical inhibitor safinamide (IC50 = 0.098 µM) .

MAO-B IC50

Head-to-head

0.082 µM (IS7)

Supports assay potency interpretation against structural analogs

21–34% more potent than IS13/IS6 in recombinant MAO-B fluorometric assay

Evidence Dimension	MAO-B inhibition (IC50)
Target Compound Data	0.082 ± 0.010 µM
Comparator Or Baseline	IS13: 0.104 ± 0.005 µM; IS6: 0.124 ± 0.015 µM; Selegiline: 0.051 µM; Safinamide: 0.098 µM
Quantified Difference	1.27-fold more potent vs IS13; 1.51-fold more potent vs IS6; 1.6-fold less potent vs selegiline; 1.2-fold more potent vs safinamide
Conditions	Recombinant human MAO-B enzyme assay

Why This Matters

For researchers requiring potent MAO-B inhibition with a reversible mechanism, Mao-B-IN-30 offers a distinct potency profile that differentiates it from both irreversible clinical compounds and other reversible agents.

• [1] Kumar S, Oh JM, Prabhakaran P, et al. Table 1: Monoamine oxidase (MAO)-A and MAO-B inhibition by the 16 compounds of the IS series. Sci Rep. 2024 Jan 13;14(1):1264. View Source

MAO-B vs. MAO-A Selectivity Index

Selectivity for MAO-B over MAO-A is a critical parameter for minimizing off-target serotonergic and adrenergic effects. Mao-B-IN-30 exhibits a high selectivity index (SI) of 233.85, calculated as the ratio of its MAO-A IC50 (19.176 µM) to its MAO-B IC50 (0.082 µM) [1]. This SI is 1.13-fold lower than the series-leading IS6 (SI = 263.80) but 1.10-fold higher than IS13 (SI = 212.57) [1].

Selectivity index

Head-to-head

SI = 233.85

Indicates isoform selectivity for MAO-B over MAO-A

Selectivity index >200 supports reduced off-target MAO-A effects

Evidence Dimension	Selectivity Index (MAO-A IC50 / MAO-B IC50)
Target Compound Data	233.85
Comparator Or Baseline	IS6: 263.80; IS13: 212.57
Quantified Difference	1.13-fold lower vs IS6; 1.10-fold higher vs IS13
Conditions	Recombinant human MAO-A and MAO-B enzyme assays

Why This Matters

A selectivity index >200 indicates a low probability of MAO-A-related off-target effects, making Mao-B-IN-30 a suitable tool for dissecting MAO-B-specific pathways in complex biological systems.

• [1] Kumar S, Oh JM, Prabhakaran P, et al. Table 1: Monoamine oxidase (MAO)-A and MAO-B inhibition by the 16 compounds of the IS series. Sci Rep. 2024 Jan 13;14(1):1264. View Source

MAO-B Binding Affinity (Ki)

In kinetic studies to determine the mode of inhibition, Mao-B-IN-30 (IS7) was found to be a reversible inhibitor of MAO-B with a Ki value of 0.044 ± 0.002 µM [1]. This binding affinity is 1.55-fold tighter (lower Ki) than IS6 (Ki = 0.068 ± 0.022 µM) and 1.39-fold tighter than IS13 (Ki = 0.061 ± 0.001 µM) [1].

Binding Ki

Head-to-head

0.044 ± 0.002 µM

Supports binding-affinity review; 28–35% lower Ki than IS6/IS13

Reversible inhibition confirmed by Lineweaver-Burk plot

Evidence Dimension	MAO-B binding affinity (Ki)
Target Compound Data	0.044 ± 0.002 µM
Comparator Or Baseline	IS6: 0.068 ± 0.022 µM; IS13: 0.061 ± 0.001 µM
Quantified Difference	1.55-fold lower (tighter binding) vs IS6; 1.39-fold lower vs IS13
Conditions	Recombinant human MAO-B kinetic assay

Why This Matters

A lower Ki indicates higher binding affinity, which can translate to more sustained target engagement at lower concentrations, an important consideration for in vitro and in vivo experimental design.

• [1] Kumar S, Oh JM, Prabhakaran P, et al. Isatin-tethered halogen-containing acylhydrazone derivatives as monoamine oxidase inhibitor with neuroprotective effect. Sci Rep. 2024 Jan 13;14(1):1264. View Source

SH-SY5Y Cellular Viability Profile

Effective brain penetration is a prerequisite for any compound intended for CNS research. In a parallel artificial membrane permeability assay (PAMPA) designed to predict blood-brain barrier (BBB) penetration, Mao-B-IN-30 (IS7) exhibited an experimental permeability (Pe) value of 5.02 ± 0.19 × 10⁻⁶ cm/s, which is above the threshold for CNS+ classification [1]. This Pe value is 1.03-fold higher than IS6 (4.86 ± 0.26 × 10⁻⁶ cm/s) and 1.08-fold higher than IS13 (4.66 ± 0.18 × 10⁻⁶ cm/s) [1]. While selegiline showed a higher Pe of 5.69 ± 0.04 × 10⁻⁶ cm/s, Mao-B-IN-30's permeability is comparable and predicts sufficient brain exposure for target engagement [1].

SH-SY5Y viability

Assay context

IC50 97.15 µM

Supports cell-model endpoint review; non-cytotoxic at MAO-B inhibitory concentrations

MTT assay, 24h; also reduces ROS and pro-inflammatory cytokines in LPS-challenged cells

Evidence Dimension	PAMPA-BBB permeability (Pe × 10⁻⁶ cm/s)
Target Compound Data	5.02 ± 0.19
Comparator Or Baseline	IS6: 4.86 ± 0.26; IS13: 4.66 ± 0.18; IS15: 4.39 ± 0.30; Selegiline: 5.69 ± 0.04
Quantified Difference	1.03-fold higher vs IS6; 1.08-fold higher vs IS13; 1.14-fold higher vs IS15; 1.13-fold lower vs selegiline
Conditions	Parallel artificial membrane permeability assay (PAMPA-BBB)

Why This Matters

Quantitative PAMPA data confirms that Mao-B-IN-30 possesses the requisite physicochemical properties to cross the BBB, a critical attribute for any tool compound intended for in vivo CNS studies or in vitro models requiring intracellular CNS target engagement.

• [1] Kumar S, Oh JM, Prabhakaran P, et al. Table 2: Blood–brain barrier (BBB) assay of key compounds of isatin-based hydrazone derivatives by the parallel artificial membrane permeability assay (PAMPA) method. Sci Rep. 2024 Jan 13;14(1):1264. View Source

Blood-Brain Barrier Permeability

In SH-SY5Y human neuroblastoma cells, Mao-B-IN-30 (IS7) was reported to be non-cytotoxic and demonstrated antiproliferative activity with an IC50 value of 97.15 µM . This value is significantly higher than its MAO-B IC50 (0.082 µM), indicating a favorable therapeutic window in vitro. No comparative data for other IS compounds in this assay is currently available.

BBB permeability

Reported

PAMPA positive

CNS-permeable profile supports in vivo neurological model studies

Qualitative PAMPA-BBB classification; no quantitative Pe available

Evidence Dimension	Cytotoxicity (antiproliferative IC50)
Target Compound Data	97.15 µM
Comparator Or Baseline	None available (class-level inference)
Quantified Difference	Therapeutic index (cytotoxicity IC50 / MAO-B IC50) = 1,184
Conditions	SH-SY5Y neuroblastoma cell line

Why This Matters

The substantial gap between the cytotoxic concentration and the MAO-B inhibitory concentration suggests a low risk of confounding cytotoxicity in cell-based assays, supporting its utility as a specific MAO-B probe.

MAO-B-IN-30 Research Applications

Parkinson's Disease Neuroprotection Assays

Utilize Mao-B-IN-30 as a reference reversible inhibitor in recombinant enzyme and cell-based assays. Its well-characterized IC50 (0.082 µM) and Ki (0.044 µM) values for MAO-B, combined with a high selectivity index (SI = 233.85), make it an ideal tool to benchmark novel compounds and to dissect MAO-B-specific contributions in models of dopaminergic neurodegeneration [1]. The compound's non-cytotoxic profile at relevant concentrations (antiproliferative IC50 = 97.15 µM) ensures that observed effects are not confounded by general cellular toxicity .

SAR Studies with Comparator Data

Employ Mao-B-IN-30 as a lead scaffold for SAR exploration. The quantitative data on its potency (IC50), selectivity (SI), and binding affinity (Ki) compared to close analogs IS6 and IS13 provide a robust dataset for computational modeling and rational design of next-generation inhibitors [1]. Its demonstrated BBB permeability (PAMPA Pe = 5.02 × 10⁻⁶ cm/s) further supports its potential as a brain-penetrant pharmacophore [2].

In Vivo CNS Pharmacology Studies

Apply Mao-B-IN-30 in lipopolysaccharide (LPS)-stimulated SH-SY5Y neuroblastoma cells to investigate its neuroprotective properties. While quantitative cytokine reduction data is not yet peer-reviewed, the compound has been reported to decrease levels of pro-inflammatory markers (TNF-α, IL-6, NF-κB) and enhance antioxidant enzymes (SOD, CAT, GSH, GPx) [3]. These effects, coupled with its potent MAO-B inhibition and BBB permeability, position it as a valuable probe for studying the interplay between MAO-B activity, oxidative stress, and neuroinflammation.

Neuroinflammation & Oxidative Stress Modulation

Consider Mao-B-IN-30 for in vivo efficacy studies in rodent models of Parkinson's disease, such as MPTP or 6-OHDA lesioned mice. Its favorable in vitro profile—specifically, its predicted CNS penetration (PAMPA Pe = 5.02 × 10⁻⁶ cm/s) and potent, selective MAO-B inhibition—supports its use as a tool to evaluate the therapeutic potential of reversible MAO-B inhibition in vivo [2]. Careful pharmacokinetic and pharmacodynamic characterization will be required to establish appropriate dosing regimens.

Application

Selection Property

Validation Focus

Parkinson’s disease neuroprotection assay

Reversible MAO-B inhibition mechanism

Washout and recovery assay compatibility

SAR and benchmark studies

Well-characterized potency and selectivity gradient

Comparative IC50, Ki, and selectivity index across analogs

In vivo CNS pharmacology studies

CNS-permeable compound (PAMPA-positive)

Blood-brain barrier penetration and brain exposure confirmation

Neuroinflammation & oxidative stress modulation

Anti-inflammatory and antioxidant cellular profile

Cytokine and endogenous antioxidant enzyme endpoint review

• [1] Kumar S, Oh JM, Prabhakaran P, et al. Isatin-tethered halogen-containing acylhydrazone derivatives as monoamine oxidase inhibitor with neuroprotective effect. Sci Rep. 2024 Jan 13;14(1):1264. View Source
• [2] Kumar S, Oh JM, Prabhakaran P, et al. Table 2: Blood–brain barrier (BBB) assay of key compounds of isatin-based hydrazone derivatives by the parallel artificial membrane permeability assay (PAMPA) method. Sci Rep. 2024 Jan 13;14(1):1264. View Source
• [3] Kumar S, Oh JM, Prabhakaran P, et al. Isatin-tethered halogen-containing acylhydrazone derivatives as monoamine oxidase inhibitor with neuroprotective effect. Sci Rep. 2024 Jan 13;14(1):1264. View Source